molecular formula C15H24AuClN2 B6360638 Chloro[1,3-bis(cyclohexyl)2H-imidazol-2-ylidene]gold(I), 98% CAS No. 852445-87-5

Chloro[1,3-bis(cyclohexyl)2H-imidazol-2-ylidene]gold(I), 98%

Cat. No. B6360638
CAS RN: 852445-87-5
M. Wt: 464.78 g/mol
InChI Key: XNKJGRQZUVOXSZ-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“Chloro[1,3-bis(cyclohexyl)2H-imidazol-2-ylidene]gold(I), 98%” is a chemical compound with the CAS Number 852445-87-5 . It is a white to light-gray powder .


Molecular Structure Analysis

The molecular formula of this compound is C15H24AuClN2 . The formula weight is 464.78 .


Physical And Chemical Properties Analysis

This compound is a white to light-gray powder . It’s air-sensitive . The molecular weight is 464.78 .

Scientific Research Applications

Gold Carbene Complexes as Anticancer Agents

Gold carbene compounds, such as chlorido (1-butyl-3-methyl-imidazole-2-ylidene) gold(I) and bis(1-butyl-3-methyl-imidazole-2-ylidene) gold(I), have been synthesized and evaluated for their potential as anticancer drug candidates. These compounds demonstrate potent cytotoxic actions against human ovarian carcinoma cells and can overcome resistance to cisplatin, a common chemotherapy drug. Their stability and reactivity with proteins suggest they could be effective antiproliferative agents in cancer treatment (Messori et al., 2014).

Multi-Targeted Anti-Cancer Properties

Gold and silver carbene complexes have shown multiple anti-tumor properties. A specific gold-based complex, AuL7, interferes with several intracellular targets, including human topoisomerases I and II and tubulin, showing promise for multi-targeted anti-cancer therapies (Iacopetta et al., 2020).

Synthesis and Anticancer Properties

Research has explored the synthesis and anticancer properties of gold(I) and silver(I) N-heterocyclic carbene complexes. These complexes have been compared with cisplatin for efficacy against lung cancer cells, indicating their potential as alternative cancer treatments (Siciliano et al., 2011).

Gold(I) Carbene Complexes in Polymerization

Gold(I) complexes of N-heterocyclic carbenes have been studied for their role in catalyzing the ring-opening polymerization of l-lactide. These complexes show efficient catalytic activity, producing polylactide polymer of moderate to low molecular weights (Ray et al., 2007).

Catalytic Behavior and Thermal Stability

The introduction of sterically demanding carbene ligands to ruthenium olefin metathesis catalysts, including gold(I) carbene complexes, has demonstrated improved catalytic properties and thermal stability. This research provides insights into the role of ligand structure in enhancing the performance of catalytic systems (Huang et al., 1999).

Safety and Hazards

This compound is classified as causing skin irritation according to Regulation (EC) No 1272/2008 . It’s recommended to handle it under inert gas and avoid contact with air . In case of eye contact, it’s advised to rinse cautiously with water for several minutes .

properties

IUPAC Name

chloro-(1,3-dicyclohexylimidazol-2-ylidene)gold
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H24N2.Au.ClH/c1-3-7-14(8-4-1)16-11-12-17(13-16)15-9-5-2-6-10-15;;/h11-12,14-15H,1-10H2;;1H/q;+1;/p-1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XNKJGRQZUVOXSZ-UHFFFAOYSA-M
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC(CC1)N2C=CN(C2=[Au]Cl)C3CCCCC3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H24AuClN2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

464.78 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Chloro[1,3-bis(cyclohexyl)2H-imidazol-2-ylidene]gold(I)

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.